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Compound of Interest

Compound Name: Lamotrigine hydrate

Cat. No.: B12406493 Get Quote

The proper disposal of lamotrigine hydrate is essential for laboratory safety and

environmental protection. Due to its chemical properties, lamotrigine is classified as a

hazardous substance and requires disposal as hazardous chemical waste.[1][2] Standard trash

or sewer system disposal is not appropriate for this compound.[1] Adherence to federal, state,

and local regulations is mandatory, and disposal must be conducted through a licensed

hazardous waste contractor.[1][3]

Hazard and Regulatory Information
Lamotrigine is classified as acutely toxic if swallowed.[1] The following table summarizes key

hazard and regulatory data that informs the necessary disposal procedures.
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Parameter
Classification /
Specification

Source(s)

GHS Hazard Classification
Acute Toxicity 3 (Oral), H301:

Toxic if swallowed
[1]

GHS Signal Word Danger [1]

DOT Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Lamotrigine)
[1][4]

UN Number UN2811 [1][4]

Hazard Class 6.1 (Toxic Substances) [1][4]

Packing Group III [1]

Disposal Recommendation

Dispose of via an

approved/licensed waste

disposal plant

[1][3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the mandatory steps for the safe disposal of lamotrigine hydrate from a

laboratory setting.

Hazard Assessment and Personal Protective Equipment
(PPE)

1.1. Hazard Recognition: Before handling, recognize that lamotrigine is classified as acutely

toxic if swallowed.[1] The primary hazard is chemical.

1.2. Personal Protective Equipment: Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves, when handling lamotrigine
hydrate or its waste.

Waste Stream Identification and Segregation
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2.1. Identify Waste: This disposal procedure applies to all materials contaminated with

lamotrigine, including:

Unused or expired pure lamotrigine hydrate.

Solutions containing lamotrigine.

Contaminated lab materials such as pipette tips, gloves, vials, bench paper, and

contaminated glassware.[1]

2.2. Segregate Waste: Do not mix lamotrigine waste with incompatible waste streams.[2] It

should be collected separately as hazardous chemical waste.

Waste Collection and Containment
3.1. Solid Waste:

Collect unused or expired lamotrigine powder in a designated, sealed, and clearly labeled

hazardous chemical waste container.[2]

Place contaminated disposable labware (e.g., gloves, wipes, bench paper) in a separate,

sealed, and clearly labeled hazardous chemical waste container.[2]

3.2. Liquid Waste:

Collect solutions containing lamotrigine in a compatible, sealed, and clearly labeled

hazardous chemical waste container.[2] Ensure the container is leak-proof.

3.3. Sharps Waste:

Dispose of any contaminated sharps (e.g., needles, scalpels) in a designated, puncture-

resistant sharps container that is also rated for hazardous chemical waste.[2]

Labeling and Storage
4.1. Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste

Pharmaceuticals" and identify the contents (i.e., "Lamotrigine Waste").[5]
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4.2. Storage:

Store sealed waste containers in a designated, secure area away from incompatible

materials.

Adhere to institutional and regulatory time limits for the storage of hazardous waste.[1]

Professional Disposal
5.1. Engage Professionals: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[1]

5.2. Documentation: Maintain accurate records of waste generation and disposal as required

by your institution and regulations such as the Resource Conservation and Recovery Act

(RCRA).[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of lamotrigine hydrate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Lamotrigine_13C3_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Lamotrigine_13C3_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Lamotrigine_13C3_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12406493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation & Identification

Phase 2: Segregation & Containment

Phase 3: Final Disposal

Start: Lamotrigine Waste Generation

1. Hazard Assessment
(Acute Oral Toxicity)

Handle Compound

2. Identify Waste Type
(Solid, Liquid, Sharps)

Proceed with Caution

3a. Solid Waste
(Pure compound, contaminated labware)

Is Solid?

3b. Liquid Waste
(Solutions)

Is Liquid?

3c. Sharps Waste
(Needles, scalpels)

Is Sharp?

4a. Contain in Sealed
Hazardous Waste Bin

4b. Contain in Sealed,
Leak-proof Container

4c. Contain in Puncture-
Resistant Sharps Bin

5. Label Container
'Hazardous Waste Pharmaceuticals

(Lamotrigine)'

6. Store in Designated
Secure Area

7. Professional Disposal
(Contact EHS/Licensed Contractor)

Schedule Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Lamotrigine Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. ajantapharmausa.com [ajantapharmausa.com]

4. sds.edqm.eu [sds.edqm.eu]

5. Healthcare Environmental Resource Center (HERC) [hercenter.org]

To cite this document: BenchChem. [Proper Disposal of Lamotrigine Hydrate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406493#lamotrigine-hydrate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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